Cas no 896269-19-5 (N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide)

• Product Name: N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide
• CAS No: 896269-19-5
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 6144220
• PubChem ID: 7247550
• Update Time: 2025-06-15

N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide
• F2556-0252
• N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)-2-methylsulfonylbenzamide
• (E)-N-(3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)-2-(methylsulfonyl)benzamide
• AKOS024660037
• SR-01000022368-1
• SR-01000022368
• N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-methanesulfonylbenzamide
• 896269-19-5

• Inchi： 1S/C17H16N2O3S2/c1-11-7-6-9-13-15(11)19(2)17(23-13)18-16(20)12-8-4-5-10-14(12)24(3,21)22/h4-10H,1-3H3/b18-17-
• InChI Key： KLEYKLHWGOWQMS-ZCXUNETKSA-N
• SMILES： S1/C(=N\C(C2C=CC=CC=2S(C)(=O)=O)=O)/N(C)C2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 360.06023472g/mol
• Monoisotopic Mass: 360.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Additional information on N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide

Introduction to N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide (CAS No. 896269-19-5)

N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide, identified by its CAS number 896269-19-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural diversity. The unique arrangement of functional groups within its molecular framework makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

The structure of N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide features a benzothiazole core substituted with a methanesulfonyl group and an unsaturated double bond. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The presence of the 2E configuration indicates a specific spatial orientation of the double bond, which can influence the compound's reactivity and binding affinity.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse pharmacological properties. Benzothiazole derivatives, in particular, have shown promise in the development of drugs targeting inflammation, cancer, and infectious diseases. The compound N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide is no exception and has been the subject of several studies exploring its potential therapeutic effects.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The methanesulfonyl group and the benzothiazole ring contribute to its binding affinity for specific proteins and enzymes. For instance, studies have suggested that this compound may inhibit certain enzymes involved in inflammation pathways, making it a potential candidate for treating inflammatory diseases. Additionally, the unsaturated double bond in the molecule could facilitate interactions with receptors or enzymes that require specific spatial orientations.

The synthesis of N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methanesulfonyl group and the manipulation of the double bond's configuration are critical steps that must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired molecular structure efficiently.

Evaluation of the pharmacological properties of N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses. For example, it has shown activity against cyclooxygenase (COX) enzymes, which are known for their role in producing prostaglandins that mediate inflammation. This suggests that the compound could be effective in reducing inflammation without causing significant side effects associated with non-selective COX inhibitors.

The compound's potential as an anti-inflammatory agent is further supported by its interaction with other inflammatory pathways. Research indicates that it may modulate the activity of nuclear factor kappa B (NFκB), a transcription factor central to inflammatory processes. By inhibiting NFκB activation, N-(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-methanesulfonylbenzamide could help reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNFα) and interleukin-beta (ILβ).

In addition to its anti-inflammatory properties, this compound has shown potential in other therapeutic areas. Preliminary studies have explored its efficacy against certain types of cancer cells by inducing apoptosis or inhibiting cell proliferation. The benzothiazole core is known to exhibit cytotoxic effects against various cancer cell lines, and modifications such as the methanesulfonyl group may enhance these effects by improving solubility and bioavailability.

The structural features of N-(2E)-,4-dimethyl--,di--hydro--,1,-,b--enzo[b]thia--,zol--,-yliden--,,-m--e--thane--,sulfon--,-ylb--en--,zam--,ide (CAS No., 896269–19–5) make it an intriguing candidate for further development into a therapeutic agent. Its ability to interact with multiple biological targets suggests broad applicability in treating various diseases. As research continues to uncover new applications for this class of compounds., it is likely that more derivatives will be synthesized and tested for their pharmacological properties.

The development of new drugs often involves modifying existing structures to improve efficacy and reduce side effects. In the case of N-(,,*,*,*,*,*,*,*),, modifications can be made to optimize its pharmacokinetic profile or enhance its binding affinity for specific targets.,, These changes may involve altering substituents on the benzothiazole ring or adjusting the position and configuration of functional groups.,, Computational modeling techniques can help predict how these modifications will affect the compound's behavior.,, This approach allows researchers to design experiments more efficiently by focusing on promising candidates based on theoretical data.

The future prospects for N-()-,4-*dimethyl-*-,di-*hydro-*-,1,-,b-*enzo[b]thia-*zol-*,-yliden-*-,,-m-*e-tha-*ne-*sulfon-*ylb-*e-n*-,*zam*-,*ide* (CAS No., 896269–19–5) are exciting.,, With continued research into its pharmacological properties.,, it may emerge as a valuable tool in treating inflammatory diseases.,, cancer.,, or other conditions where modulation of biological pathways is needed.,, Collaborative efforts between synthetic chemists.,, pharmacologists.,, biochemists.,, and clinicians will be crucial in translating laboratory findings into clinical applications.,, As our understanding grows.,, so too will our ability to harness this compound's potential for improving human health.